N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(benzo[d][1,3]dioxol-5-yl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C18H18N6O3/c25-18(8-12-1-2-14-15(7-12)27-11-26-14)20-13-5-6-23(9-13)17-4-3-16-21-19-10-24(16)22-17/h1-4,7,10,13H,5-6,8-9,11H2,(H,20,25)
• InChI Key: OBMQQEQBOJVYGO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)CC2=CC3=C(C=C2)OCO3)C4=NN5C=NN=C5C=C4
• Molecular Formula: C18H18N6O3
• Molecular Weight: 366.4 g/mol

Description

The compound is a complex organic molecule that contains several heterocyclic rings, including a triazolo[4,3-b]pyridazine ring, a pyrrolidine ring, and a benzo[d][1,3]dioxole ring. These types of structures are often found in pharmacologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The triazolo[4,3-b]pyridazine ring, pyrrolidine ring, and benzo[d][1,3]dioxole ring would contribute to the three-dimensionality of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the electron-rich nitrogen atoms in the triazolo[4,3-b]pyridazine ring and the pyrrolidine ring, as well as the oxygen atoms in the benzo[d][1,3]dioxole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple heteroatoms (nitrogen and oxygen) could make the compound polar and potentially soluble in polar solvents.